Cas no 2228982-39-4 (2-(1,1-difluoroethyl)-2-methyloxirane)

• Product Name: 2-(1,1-difluoroethyl)-2-methyloxirane
• CAS No: 2228982-39-4
• MF: C₅H₈F₂O
• MW: 122.113228797913
• CID: 6166126
• PubChem ID: 165632111
• Update Time: 2025-05-20

2-(1,1-difluoroethyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-difluoroethyl)-2-methyloxirane
• 2228982-39-4
• EN300-1944307

• Inchi： 1S/C5H8F2O/c1-4(3-8-4)5(2,6)7/h3H2,1-2H3
• InChI Key： QCPZVBRGEABATA-UHFFFAOYSA-N
• SMILES： FC(C)(C1(C)CO1)F

Computed Properties

• Exact Mass: 122.05432120g/mol
• Monoisotopic Mass: 122.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(1,1-difluoroethyl)-2-methyloxirane

Exploring the Chemistry and Applications of 2-(1,1-difluoroethyl)-2-methyloxirane (CAS No. 2228982-39-4)

In the ever-evolving field of organic chemistry, 2-(1,1-difluoroethyl)-2-methyloxirane (CAS No. 2228982-39-4) has emerged as a compound of significant interest. This epoxide derivative, characterized by its unique difluoroethyl and methyl substituents, offers a versatile platform for synthetic applications. Researchers and industry professionals are increasingly drawn to its potential in pharmaceuticals, agrochemicals, and specialty materials. The compound's oxirane ring and fluorinated side chain contribute to its reactivity, making it a valuable intermediate in organic synthesis.

The molecular structure of 2-(1,1-difluoroethyl)-2-methyloxirane features a three-membered epoxide ring, which is known for its high strain and reactivity. The presence of the difluoroethyl group enhances the compound's lipophilicity, a property highly sought after in drug design. This attribute aligns with current trends in medicinal chemistry, where fluorinated compounds are gaining prominence due to their improved metabolic stability and bioavailability. The methyl substituent further modulates the compound's steric and electronic properties, offering tunability for specific applications.

One of the most compelling aspects of 2-(1,1-difluoroethyl)-2-methyloxirane is its role in the synthesis of fluorinated building blocks. Fluorine incorporation is a hot topic in modern chemistry, driven by the demand for novel fluorinated pharmaceuticals and agrochemicals. The compound's ability to introduce fluorine atoms into complex molecules makes it a valuable tool for researchers exploring structure-activity relationships (SAR). This is particularly relevant in the development of next-generation therapeutics, where fluorine atoms can significantly alter a molecule's biological activity.

From an industrial perspective, 2-(1,1-difluoroethyl)-2-methyloxirane is gaining traction as a precursor for specialty polymers and coatings. The oxirane ring can undergo ring-opening polymerization, leading to materials with unique properties such as enhanced chemical resistance and thermal stability. These characteristics are highly desirable in industries ranging from electronics to automotive, where performance materials are in constant demand. The compound's fluorinated side chain also contributes to the hydrophobicity of resulting polymers, making them suitable for water-repellent applications.

The synthesis of 2-(1,1-difluoroethyl)-2-methyloxirane typically involves the epoxidation of the corresponding olefin precursor. Recent advancements in catalytic methods have improved the efficiency and selectivity of this process, addressing key challenges in epoxide synthesis. Green chemistry principles are increasingly being applied to these synthetic routes, with a focus on reducing waste and improving atom economy. These developments resonate with the growing emphasis on sustainable chemical practices across academia and industry.

In the realm of medicinal chemistry, 2-(1,1-difluoroethyl)-2-methyloxirane serves as a versatile intermediate for the introduction of fluorine atoms into drug candidates. The pharmaceutical industry's ongoing "fluorine revolution" has created significant demand for such building blocks. The compound's ability to modulate the pKa, lipophilicity, and metabolic stability of drug molecules makes it particularly valuable in the design of CNS-active compounds and protease inhibitors. These applications are at the forefront of current drug discovery efforts.

Safety and handling considerations for 2-(1,1-difluoroethyl)-2-methyloxirane follow standard protocols for reactive epoxides. While not classified as highly hazardous, proper precautions should be taken during storage and handling to prevent exposure. The compound's stability under various conditions has been the subject of recent studies, with findings suggesting optimal storage parameters for long-term preservation. These practical aspects are crucial for researchers and manufacturers working with this material on a regular basis.

The market outlook for 2-(1,1-difluoroethyl)-2-methyloxirane appears promising, driven by the expanding applications of fluorinated compounds. Specialty chemical suppliers are increasingly listing this material in their catalogs, reflecting growing demand from both academic and industrial sectors. Pricing trends indicate moderate stability, with fluctuations tied to raw material availability and production capacity. As the compound gains wider recognition, its commercial availability is expected to improve, potentially lowering barriers to entry for new applications.

Future research directions for 2-(1,1-difluoroethyl)-2-methyloxirane may explore its use in novel synthetic methodologies, particularly in the context of late-stage fluorination strategies. The development of more efficient catalytic systems for its production and transformation remains an active area of investigation. Additionally, its potential in materials science applications, such as the creation of fluorinated surfaces with unique interfacial properties, represents an exciting frontier for exploration. These avenues align with broader trends in chemical research focused on functionality and sustainability.

For researchers considering working with 2-(1,1-difluoroethyl)-2-methyloxirane, several key resources are available. Technical data sheets provide essential information on physical properties and handling guidelines. Recent patent literature offers insights into emerging applications, while academic publications detail synthetic methodologies and mechanistic studies. As interest in this compound grows, we can anticipate more comprehensive studies characterizing its reactivity profile and potential applications across various fields of chemistry and materials science.